Cas no 64350-24-9 (N-Isobutyrylguanosine)

• Product Name: N-Isobutyrylguanosine
• CAS No: 64350-24-9
• MF: C₁₄H₁₉N₅O₆
• MW: 353.330562829971
• MDL: MFCD00274102
• CID: 502733
• PubChem ID: 87560395
• Update Time: 2025-11-02

N-Isobutyrylguanosine Chemical and Physical Properties

Names and Identifiers

• N-Isobutyrylguanosine
• N2-Isobutyrylguanosine Monohydrate
• Guanosine,N-(2-methyl-1-oxopropyl)-
• N2-ISOBUTYRYL GUANOSINE
• N2-(2-METHYLPROPANOYL)-GUANOSINE
• N2-(Isobutyryl)-Guanosine
• NSC637541
• N2-Isobutyrylguanosine
• N-(9-(3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide
• AK112192
• HMS1616F20
• RP07041
• SY069138
• NCI60_012453
• BB0296103
• Y9707
• 2-[(2-methylpropanoyl)amino]-9-pentofuranosyl-3,9-dihydro-6H-purin-6-one
• N-[9-[3,4-dihydroxy-5-(hydrox
• N-[9-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide
• N-(2-methylpropanoyl)guanosine
• Guanosine, N-(2-methyl-1-oxopropyl)-
• 2-N-isobutyrylguanosine
• AX8142758
• N-(9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-2-methylpropanamide
• N-(9-((2R
• BP-58620
• 64350-24-9
• N2-Isobutyryl-D-guanosine
• C14H19N5O6
• N-(9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide
• CHEBI:188796
• CS-0046499
• N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide
• DTXSID201347293
• EN300-6494878
• MFCD00274102
• N-{9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-6,9-dihydro-1H-purin-2-yl}-2-methylpropanamide
• SCHEMBL235638
• AC-32169
• AKOS016009519
• N-IbuG
• CHEMBL4104531
• N2-iso-Butyryl ? guanosine
• FS-4256
• OXTYJSXVUGJSGM-HTVVRFAVSA-N
• n2-(2-methylpropanoyl)guanosine
• N-(2-Methyl-1-oxopropyl)guanosine
• N-{9-[(2R,3R,4S,5R)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-6-OXO-1H-PURIN-2-YL}-2-METHYLPROPANAMIDE

• MDL： MFCD00274102
• Inchi： 1S/C14H19N5O6/c1-5(2)11(23)17-14-16-10-7(12(24)18-14)15-4-19(10)13-9(22)8(21)6(3-20)25-13/h4-6,8-9,13,20-22H,3H2,1-2H3,(H2,16,17,18,23,24)/t6-,8-,9-,13-/m1/s1
• InChI Key： OXTYJSXVUGJSGM-HTVVRFAVSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(NC(C(C)C)=O)=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 353.13400
• Monoisotopic Mass: 353.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 158

Experimental Properties

• Color/Form: White crystals.
• Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 148°C(lit.)
• Refractive Index: 1.777
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 162.59000
• LogP: -1.60140
• Solubility: Not determined

N-Isobutyrylguanosine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD142758)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on N-Isobutyrylguanosine

N-Isobutyrylguanosine (CAS No. 64350-24-9): A Comprehensive Overview of Properties, Applications, and Market Trends

N-Isobutyrylguanosine (CAS No. 64350-24-9) is a modified nucleoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its unique isobutyryl modification on the guanosine base, plays a crucial role in nucleotide chemistry and drug development. As researchers increasingly explore modified nucleosides for therapeutic applications, N-Isobutyrylguanosine stands out for its potential in antiviral and anticancer research.

The chemical structure of N-Isobutyrylguanosine features a guanosine moiety with an isobutyryl group attached to the exocyclic amino group. This modification enhances the molecule's stability and alters its interaction with biological targets, making it valuable for studying RNA modifications and developing nucleotide-based therapeutics. Recent studies have shown that such modified nucleosides can influence gene expression and cellular processes, aligning with current trends in epigenetics research and precision medicine.

In pharmaceutical applications, N-Isobutyrylguanosine 64350-24-9 serves as an important intermediate in the synthesis of nucleotide analogs. These analogs are being investigated for their potential in treating viral infections, particularly in the context of emerging RNA viruses. The compound's ability to mimic natural nucleosides while resisting enzymatic degradation makes it particularly interesting for antiviral drug design, a field that has gained tremendous importance since the COVID-19 pandemic.

The biochemical properties of N-Isobutyrylguanosine make it valuable for molecular biology research. Scientists utilize this compound to study nucleic acid interactions and enzyme mechanisms, especially those involving RNA polymerase and other nucleic acid-processing enzymes. Its modified structure helps researchers understand how post-transcriptional modifications affect RNA function, a hot topic in current RNA biology research.

From a commercial perspective, the market for modified nucleosides like N-Isobutyrylguanosine has been growing steadily. The increasing demand for nucleotide-based therapeutics and research reagents has driven innovation in this sector. Pharmaceutical companies and research institutions are actively exploring the potential of 64350-24-9 and similar compounds, particularly in the development of next-generation antiviral drugs and cancer treatments.

Quality control and synthesis of N-Isobutyrylguanosine require specialized expertise in nucleoside chemistry. The compound must meet stringent purity standards for research and pharmaceutical applications, typically verified through advanced analytical techniques like HPLC and mass spectrometry. These quality assurance measures ensure reliable results in both basic research and drug development applications.

Recent advancements in nucleoside modification techniques have opened new possibilities for N-Isobutyrylguanosine applications. Researchers are exploring its potential in RNA therapeutics, a rapidly growing field that includes mRNA vaccines and gene silencing technologies. The compound's unique properties may contribute to the development of more stable and effective therapeutic oligonucleotides.

Storage and handling of N-Isobutyrylguanosine (64350-24-9) require attention to stability considerations common to nucleoside derivatives. Proper storage conditions typically involve protection from moisture and maintenance at controlled temperatures to preserve the compound's integrity. These handling protocols are essential for maintaining the quality of this valuable research chemical.

The future outlook for N-Isobutyrylguanosine appears promising, with potential applications expanding beyond current uses. As our understanding of RNA biology deepens and the demand for targeted therapies increases, this compound and its derivatives are likely to play increasingly important roles in both basic research and therapeutic development. The growing interest in personalized medicine and RNA-based therapeutics suggests a bright future for specialized nucleosides like 64350-24-9.

In conclusion, N-Isobutyrylguanosine represents an important tool in modern biochemical research and pharmaceutical development. Its unique properties and versatility make it valuable for studying nucleic acid modifications, developing therapeutic agents, and advancing our understanding of cellular processes. As research in these areas continues to expand, the significance of this modified nucleoside is expected to grow accordingly.